4,4'-Bis(dimethylhydroxysilyl)diphenyl ether

• IUPAC Name: hydroxy-[4-[4-[hydroxy(dimethyl)silyl]phenoxy]phenyl]-dimethylsilane
• InChI: InChI=1S/C16H22O3Si2/c1-20(2,17)15-9-5-13(6-10-15)19-14-7-11-16(12-8-14)21(3,4)18/h5-12,17-18H,1-4H3
• InChI Key: VZSUUFCWNGDTIE-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C1=CC=C(C=C1)OC2=CC=C(C=C2)[Si](C)(C)O)O
• Molecular Formula: C16H22O3Si2
• DSSTOX Substance ID: DTXSID60604624
• Molecular Weight: 318.51 g/mol
• CAS No.: 2096-54-0

Description

4,4'-Bis(dimethylhydroxysilyl)diphenyl ether, also known as this compound, is a useful research compound. Its molecular formula is C16H22O3Si2 and its molecular weight is 318.51 g/mol. The purity is usually 95%.
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Preparation Methods

The synthesis of 4,4’-Bis(dimethylhydroxysilyl)diphenyl ether typically involves the reaction of diphenyl ether with dimethylchlorosilane in the presence of a base, followed by hydrolysis to introduce the hydroxyl groups . The reaction conditions often require anhydrous solvents and controlled temperatures to ensure high yields and purity. Industrial production methods may involve continuous flow processes to scale up the synthesis while maintaining consistency and efficiency .

Chemical Reactions Analysis

4,4’-Bis(dimethylhydroxysilyl)diphenyl ether undergoes various chemical reactions, including:

Oxidation: The hydroxyl groups can be oxidized to form siloxane bonds, which are crucial in the formation of silicone polymers.

Reduction: The compound can be reduced to form silane derivatives, which have applications in surface modification and coatings.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and nucleophiles like alkoxides . The major products formed from these reactions are siloxanes, silanes, and various substituted derivatives .

Scientific Research Applications

4,4’-Bis(dimethylhydroxysilyl)diphenyl ether has a wide range of applications in scientific research:

Chemistry: It is used as a crosslinking agent and toughening agent in polymer chemistry, enhancing the thermal stability and chemical resistance of polymers.

Biology: The compound is explored for its potential in biocompatible materials and drug delivery systems due to its ability to form stable, flexible structures.

Medicine: Research is ongoing into its use in medical devices and implants, where its biocompatibility and mechanical properties are advantageous.

Industry: It is utilized in the production of silicone rubbers, resins, and coatings, improving their durability and performance.

Mechanism of Action

The mechanism by which 4,4’-Bis(dimethylhydroxysilyl)diphenyl ether exerts its effects involves the formation of siloxane bonds through condensation reactions. These bonds contribute to the compound’s ability to enhance the mechanical properties and stability of materials. The molecular targets include hydroxyl groups on polymers and other substrates, facilitating crosslinking and network formation .

Comparison with Similar Compounds

Similar compounds to 4,4’-Bis(dimethylhydroxysilyl)diphenyl ether include:

4,4’-Bis(trimethylsilyl)diphenyl ether: Lacks hydroxyl groups, resulting in different reactivity and applications.

4,4’-Bis(dimethylhydroxysilyl)diphenyl sulfide: Contains a sulfur atom, which can influence its chemical properties and uses.

4,4’-Bis(dimethylhydroxysilyl)diphenyl methane: Has a methylene bridge instead of an ether linkage, affecting its stability and reactivity.

The uniqueness of 4,4’-Bis(dimethylhydroxysilyl)diphenyl ether lies in its combination of hydroxyl groups and ether linkage, providing a balance of reactivity and stability that is valuable in various applications .